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Compound of Interest

Compound Name: 5-Epicanadensene

Cat. No.: B15595365 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Epicanadensene could not be located.

The following disposal procedures are based on general best practices for handling chemical

compounds with unknown toxicity and should be adapted in consultation with your institution's

Environmental Health and Safety (EHS) department.

Researchers and laboratory personnel must handle 5-Epicanadensene with caution,

assuming it may be hazardous in the absence of specific toxicity data. Proper disposal is

critical to ensure personal safety and environmental protection.

Chemical and Physical Properties
A summary of the known properties of 5-Epicanadensene is provided below.
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Property Value

Molecular Formula C30H42O

Molecular Weight 594.65 g/mol

Physical Description Powder

Purity >=98%

Compound Type Diterpenoids

Solubility
Chloroform, Dichloromethane, Ethyl Acetate,

DMSO, Acetone, etc.

Storage
For solutions, store at -20°C. Avoid repeated

freeze-thaw cycles.

Personal Protective Equipment (PPE)
When handling 5-Epicanadensene, all personnel should wear appropriate personal protective

equipment to minimize exposure.

Hand Protection: Wear protective gloves. The selection of glove material should be based on

penetration times and rates of diffusion.

Eye/Face Protection: Use safety glasses with side shields or goggles.

Skin and Body Protection: Wear a lab coat or other protective clothing. Contaminated work

clothing should not be allowed out of the workplace.

Respiratory Protection: If there is a risk of inhalation (e.g., when handling the powder), wear

a suitable respiratory protective device.

Step-by-Step Disposal Protocol
The disposal of 5-Epicanadensene and its contaminated materials must be managed as

hazardous chemical waste in accordance with federal, state, and local regulations.[1][2]

Waste Collection:
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Collect waste 5-Epicanadensene and any contaminated disposable labware (e.g., pipette

tips, vials) in a designated, leak-proof container.[2][3] Plastic containers are often preferred

over glass for hazardous waste when compatibility is not an issue.[1]

Ensure the container is compatible with the solvents used if disposing of solutions.

Do not overfill the container; leave at least 5% of the volume as empty space to allow for

thermal expansion.[2]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "5-
Epicanadensene".

Include the approximate concentration and quantity of the waste.

Indicate the date when the waste was first added to the container.

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area.

Segregate the waste from incompatible materials. For instance, keep flammable waste

separate from oxidizers.[3]

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.[1]

Provide them with a complete list of the chemicals in the waste container.

Important Considerations:

Do not dispose of 5-Epicanadensene down the sink or in the regular trash.[1][3]
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Do not attempt to neutralize or treat the chemical waste unless you have a specific,

approved protocol from your EHS department.

In case of a spill, follow your laboratory's established spill response procedure. For spills of

powdered substances, avoid generating dust.[4]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 5-
Epicanadensene.
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Start: Handling 5-Epicanadensene

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Generate Waste
(Unused compound, contaminated labware)

Is waste container available and appropriate?

Select a compatible, leak-proof container

No

Place waste in the designated container

Yes

Label container with 'Hazardous Waste' and contents

Store container in a designated, secure area

Contact EHS for waste pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 5-Epicanadensene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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